![molecular formula C20H22ClN3O5S B298835 1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide](/img/structure/B298835.png)
1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide
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Overview
Description
1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. This compound is also known as SCH 66336 or Zarnestra and belongs to the class of anticancer agents.
Mechanism of Action
The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide involves the inhibition of farnesyltransferase, an enzyme that is involved in the post-translational modification of proteins. This leads to the inhibition of the Ras signaling pathway, which is frequently deregulated in cancer cells, resulting in the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has been shown to have other biochemical and physiological effects. It has been reported to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide is its specificity towards farnesyltransferase, which makes it a promising candidate for cancer treatment. However, its limitations include poor solubility and bioavailability, which may limit its effectiveness in vivo. Additionally, its potential toxicity and off-target effects need to be further investigated.
Future Directions
There are several future directions for research on 1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide. One area of focus is the development of more potent and selective farnesyltransferase inhibitors that can overcome the limitations of this compound. Additionally, further studies are needed to investigate the potential applications of this compound in other fields such as agriculture and industry. Overall, continued research on this compound has the potential to lead to the development of novel therapies for cancer and other diseases.
Synthesis Methods
The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide involves the reaction of 2,3-dimethoxybenzaldehyde and 4-chlorobenzene sulfonyl chloride with pyrrolidine carbohydrazide in the presence of a suitable catalyst. The resulting product is purified through recrystallization and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
1-[(4-chlorophenyl)sulfonyl]-N'-(2,3-dimethoxybenzylidene)-2-pyrrolidinecarbohydrazide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells, by inducing apoptosis and cell cycle arrest. This compound has also been investigated for its potential use in combination therapy with other anticancer agents to enhance their efficacy.
properties
Molecular Formula |
C20H22ClN3O5S |
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Molecular Weight |
451.9 g/mol |
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C20H22ClN3O5S/c1-28-18-7-3-5-14(19(18)29-2)13-22-23-20(25)17-6-4-12-24(17)30(26,27)16-10-8-15(21)9-11-16/h3,5,7-11,13,17H,4,6,12H2,1-2H3,(H,23,25)/b22-13+ |
InChI Key |
HHKMMBUUVKKSQT-LPYMAVHISA-N |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
SMILES |
COC1=CC=CC(=C1OC)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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